({4-[(2-Chlorophenyl)methoxy]-3,5-dimethylphenyl}methyl)(methyl)amine

• Molecular Formula: C17H20ClNO
• Molecular Weight: 289.8 g/mol
• SMILES: CC1=CC(=CC(=C1OCC2=CC=CC=C2Cl)C)CNC
• InChI: InChI=1S/C17H20ClNO/c1-12-8-14(10-19-3)9-13(2)17(12)20-11-15-6-4-5-7-16(15)18/h4-9,19H,10-11H2,1-3H3
• InChIKey: SIFIGOTXLDNVHI-UHFFFAOYSA-N

({4-[(2-Chlorophenyl)methoxy]-3,5-dimethylphenyl}methyl)(methyl)amine – Compound Identity, Pharmacological Class, and Procurement Context

({4-[(2-Chlorophenyl)methoxy]-3,5-dimethylphenyl}methyl)(methyl)amine (CAS 1184496-31-8; free base MW 289.8 g/mol; hydrochloride salt CAS 1311314-19-8) is a synthetic benzylamine derivative belonging to the dibenzo[a,d][7]annulen class of N-methyl-D-aspartate (NMDA) receptor antagonists [1]. Designated as compound 3I in the primary medicinal chemistry literature, it was developed as a structural derivative of dizocilpine (MK-801) through replacement of the tropane moiety with a substituted seven-membered ring bearing a 2-chlorobenzyloxy-3,5-dimethylphenyl methanamine side chain [1]. The compound functions as a voltage-dependent, open-channel blocker of NMDA receptors, with moderate inhibitory efficacy at the GluN1/GluN2A subtype (~50% relative inhibition) and confirmed blood-brain barrier penetration in rodent models [1]. It is commercially available from multiple suppliers at ≥95% purity, supported by batch-specific QC analyses including NMR, HPLC, and GC .

Target Engagement Voltage-dependent NMDA receptor open-channel blocker

Inhibition Profile Moderate GluN1/GluN2A blockade suitable for graded synaptic plasticity studies

Brain Exposure Confirmed blood-brain barrier penetration in rodent PK models

• [1] Konecny J, Misiachna A, Chvojkova M, et al. Dizocilpine derivatives as neuroprotective NMDA receptor antagonists without psychomimetic side effects. Eur J Med Chem. 2024 Dec 15;280:116981. doi:10.1016/j.ejmech.2024.116981 View Source

Why Generic NMDA Antagonist Substitution Is Not Advisable for ({4-[(2-Chlorophenyl)methoxy]-3,5-dimethylphenyl}methyl)(methyl)amine

NMDA receptor antagonists constitute a mechanistically diverse class where even structurally related compounds diverge sharply in voltage dependence, subunit selectivity, brain penetration, and psychotomimetic liability [1]. The parent compound dizocilpine (MK-801) is a highly potent open-channel blocker (low nanomolar affinity) but produces severe psychotomimetic effects, hyperlocomotion, and prepulse inhibition deficits that preclude its clinical or chronic in vivo use [1]. Compound 3I was specifically engineered to retain neuroprotective efficacy while eliminating psychotomimetic side effects through deliberate structural modification of the channel-binding moiety [1]. Within the same chemical series, compound 6f displays markedly higher relative inhibition (~90% vs ~50% for 3I at GluN1/GluN2A), demonstrating that the degree of NMDA receptor blockade is exquisitely sensitive to substituent identity and cannot be predicted by scaffold alone [1]. Generic substitution with dizocilpine would introduce psychotomimetic toxicity; substitution with the higher-potency analog 6f would alter the intended therapeutic window of moderate channel blockade; and substitution with clinically approved NMDA antagonists such as memantine (which operates via a distinct fast-off kinetic mechanism) would confound interpretation of structure-activity relationships and pharmacological profiling studies [1].

Dizocilpine (MK-801) High-affinity, slowly reversible blocker introduces psychotomimetic-like behavioral endpoints (hyperlocomotion, PPI disruption) that confound chronic in vivo studies.

Compound 6f (series analog) Near-complete relative inhibition shifts the channel-blockade extent, altering interpretation of partial vs. full NMDA receptor modulation.

Memantine Fast-off kinetics and distinct voltage dependence confound structure-activity relationship studies for use-dependent open-channel blockers.

• [1] Konecny J, Misiachna A, Chvojkova M, et al. Dizocilpine derivatives as neuroprotective NMDA receptor antagonists without psychomimetic side effects. Eur J Med Chem. 2024 Dec 15;280:116981. doi:10.1016/j.ejmech.2024.116981 View Source

Quantitative Differentiation Evidence for ({4-[(2-Chlorophenyl)methoxy]-3,5-dimethylphenyl}methyl)(methyl)amine Against Structural and Pharmacological Comparators

Voltage-Dependent NMDA Receptor Inhibition: Compound 3I vs. Compound 6f vs. Dizocilpine

Compound 3I (target) exhibits voltage-dependent antagonist activity at recombinant human GluN1/GluN2A NMDA receptors with IC50 values of 4.42 μM at −60 mV and 214.75 μM at +40 mV membrane potential, measured by whole-cell patch-clamp electrophysiology in HEK293 cells [1]. This ∼48-fold shift in potency upon depolarization confirms open-channel block mechanism and distinguishes 3I from use-independent NMDA antagonists. At −60 mV, compound 3I achieves moderate relative inhibition of ∼50% of GluN1/GluN2A currents, whereas the series analog compound 6f achieves ∼90% relative inhibition under identical conditions [1]. The parent compound dizocilpine (MK-801) is a highly potent open-channel blocker with reported IC50 values in the low nanomolar range (typically 5–30 nM depending on subunit composition), but its use is severely limited by irreversible binding kinetics and psychotomimetic toxicity [1].

GluN1/GluN2A Inhibition

Head-to-head

3I IC50: 4.42 μM (−60 mV) / 214.75 μM (+40 mV). 6f: ~90% inhibition. Dizocilpine: low nM.

Supports voltage-dependent open-channel blocker classification

Patch-clamp in HEK293 cells; ~48-fold voltage shift

Evidence Dimension	NMDA receptor (GluN1/GluN2A) antagonist potency and voltage dependence
Target Compound Data	IC50 = 4.42 μM (−60 mV); IC50 = 214.75 μM (+40 mV); ∼50% relative inhibition of GluN1/GluN2A
Comparator Or Baseline	Compound 6f: ∼90% relative inhibition of GluN1/GluN2A at −60 mV. Dizocilpine (MK-801): IC50 ≈ 5–30 nM, high relative inhibition but irreversible/slowly reversible, produces psychotomimetic effects in vivo.
Quantified Difference	3I vs. 6f: ∼40 percentage-point lower relative inhibition. 3I vs. dizocilpine: approximately 150- to 900-fold lower potency, but with elimination of psychotomimetic liability. Voltage dependence ratio (IC50 at +40 mV / IC50 at −60 mV) = 48.6 for 3I.
Conditions	Whole-cell patch-clamp electrophysiology; recombinant human GluN1/GluN2A NMDA receptors heterologously expressed in HEK293 cells; membrane potentials clamped at −60 mV and +40 mV [1].

Why This Matters

Moderate, voltage-dependent inhibition positions 3I as a tool for studying NMDA receptor blockade with a reduced risk of complete channel silencing, enabling dissection of graded NMDA receptor contributions to synaptic plasticity and excitotoxicity without the confounding psychotomimetic effects of high-potency blockers.

• [1] Konecny J, Misiachna A, Chvojkova M, et al. Dizocilpine derivatives as neuroprotective NMDA receptor antagonists without psychomimetic side effects. Eur J Med Chem. 2024 Dec 15;280:116981. doi:10.1016/j.ejmech.2024.116981 View Source

Behavioral Safety Profile: Absence of Psychotomimetic Side Effects vs. Dizocilpine

In rodent behavioral assays, compound 3I (10 mg/kg, systemic administration) did not induce hyperlocomotion and did not impair prepulse inhibition (PPI) of the acoustic startle response, two translational biomarkers of psychotomimetic liability [1]. By contrast, the parent compound dizocilpine (MK-801) at behaviorally active doses (typically 0.1–0.3 mg/kg in rats) reliably produces marked hyperlocomotion and robust PPI disruption, reflecting its schizophrenia-like psychotomimetic profile [1]. This differential represents a qualitative rather than merely quantitative distinction: the structural modification introduced in 3I decouples NMDA receptor antagonism from the adverse behavioral pharmacology that has historically limited the therapeutic utility of open-channel NMDA blockers [1].

Behavioral Endpoints

Head-to-head

3I (10 mg/kg): no hyperlocomotion, no PPI disruption. Dizocilpine (0.1–0.3 mg/kg): significant hyperlocomotion, PPI disruption.

Supports behavioral endpoint differentiation from psychotomimetic NMDA blockers

Rat open-field and acoustic startle paradigms

Evidence Dimension	Psychotomimetic side effect liability (hyperlocomotion and prepulse inhibition of startle reflex)
Target Compound Data	Compound 3I at 10 mg/kg: no significant hyperlocomotion; no impairment of prepulse inhibition (PPI) of acoustic startle response in rats.
Comparator Or Baseline	Dizocilpine (MK-801) at 0.1–0.3 mg/kg: produces significant hyperlocomotion and robust PPI disruption in rats. Compound 6f (10 mg/kg): also did not induce hyperlocomotion or impair PPI.
Quantified Difference	Qualitative difference: 3I lacks psychotomimetic behavioral signature at doses achieving CNS penetration, whereas dizocilpine produces these effects at doses 30–100× lower.
Conditions	Behavioral testing in rats; open-field locomotor activity assay; prepulse inhibition of acoustic startle response paradigm; compound administered systemically at 10 mg/kg [1].

Why This Matters

The absence of psychotomimetic side effects at doses achieving brain penetration is the key design achievement of this compound series and the primary differentiator from dizocilpine, enabling chronic in vivo studies of NMDA receptor pharmacology without the confounding behavioral toxicity that previously restricted the utility of open-channel blockers.

• [1] Konecny J, Misiachna A, Chvojkova M, et al. Dizocilpine derivatives as neuroprotective NMDA receptor antagonists without psychomimetic side effects. Eur J Med Chem. 2024 Dec 15;280:116981. doi:10.1016/j.ejmech.2024.116981 View Source

In Vivo Neuroprotective Efficacy in an NMDA-Induced Hippocampal Neurodegeneration Model

Compound 3I demonstrated significant neuroprotective efficacy in a rat model of NMDA-induced hippocampal neurodegeneration. At a concentration of 30 μM, compound 3I significantly reduced hippocampal damage when administered in this excitotoxic challenge paradigm [1]. This in vivo neuroprotective outcome is notable because it was achieved without the concurrent psychotomimetic effects that accompany dizocilpine administration at neuroprotective doses, thereby validating the central design hypothesis of the dizocilpine derivative program [1]. In the same study, compound 6f also exhibited neuroprotective properties, but its higher relative NMDA receptor inhibition (~90% vs ~50% for 3I) may confer a different risk-benefit profile for applications requiring partial rather than near-complete channel blockade [1].

Neuroprotection Model

Reported

3I (30 μM) reduced hippocampal damage in NMDA-challenged rats.

Supports neuroprotection assay response interpretation

Excitotoxic lesion model; histological endpoint

Evidence Dimension	In vivo neuroprotection against NMDA-induced excitotoxic hippocampal damage
Target Compound Data	Compound 3I (30 μM): significant reduction in hippocampal damage in NMDA-induced neurodegeneration model in rats.
Comparator Or Baseline	Compound 6f also demonstrated neuroprotective properties in the same model, but with higher NMDA receptor inhibition (~90% vs ~50%). Dizocilpine is neuroprotective but at the cost of psychotomimetic toxicity.
Quantified Difference	Both 3I and 6f provide neuroprotection, but 3I achieves this with moderate (~50%) rather than near-complete (~90%) GluN1/GluN2A inhibition, suggesting a potential therapeutic window advantage.
Conditions	In vivo rat model; NMDA-induced hippocampal neurodegeneration; compound 3I applied at 30 μM concentration; histological assessment of hippocampal damage [1].

Why This Matters

This provides direct in vivo proof-of-concept for the neuroprotective utility of moderate NMDA receptor blockade, supporting procurement for preclinical neuroprotection studies where complete channel blockade is undesirable and psychotomimetic confounds must be avoided.

• [1] Konecny J, Misiachna A, Chvojkova M, et al. Dizocilpine derivatives as neuroprotective NMDA receptor antagonists without psychomimetic side effects. Eur J Med Chem. 2024 Dec 15;280:116981. doi:10.1016/j.ejmech.2024.116981 View Source

Blood-Brain Barrier Penetration Confirmed by In Vivo Pharmacokinetics

In silico ADME predictions indicated high gastrointestinal absorption and blood-brain barrier (BBB) permeability for the dizocilpine derivative series. These predictions were confirmed in vivo by pharmacokinetic studies in rats, which demonstrated that both compound 3I and compound 6f effectively penetrate the BBB following systemic administration [1]. This experimental BBB penetration data distinguishes 3I from many other moderately potent NMDA receptor ligands that fail to achieve therapeutically relevant brain concentrations, and provides essential translational validation for CNS applications [1].

BBB Penetration

Reported

Confirmed CNS exposure in rat PK after systemic administration.

Supports CNS-targeted research application fit

Qualitative confirmation; brain/plasma ratio not reported

Evidence Dimension	Blood-brain barrier penetration (in vivo confirmation in rat)
Target Compound Data	Compound 3I: confirmed BBB penetration in rat pharmacokinetic studies following systemic administration.
Comparator Or Baseline	Compound 6f: similarly confirmed BBB penetration. Many NMDA receptor ligands with comparable in vitro potency lack in vivo BBB penetration data.
Quantified Difference	Not quantified in available data, but qualitative confirmation of CNS exposure is a critical differentiator from uncharacterized analogs.
Conditions	In vivo pharmacokinetic studies in rats; systemic administration; brain concentration measurement confirming BBB penetration [1].

Why This Matters

Confirmed BBB penetration validates 3I for CNS-targeted research applications and distinguishes it from tool compounds with uncharacterized or poor brain exposure, which is essential for in vivo neuropharmacology studies.

• [1] Konecny J, Misiachna A, Chvojkova M, et al. Dizocilpine derivatives as neuroprotective NMDA receptor antagonists without psychomimetic side effects. Eur J Med Chem. 2024 Dec 15;280:116981. doi:10.1016/j.ejmech.2024.116981 View Source

Chemical Scaffold Differentiation: Dibenzo[a,d][7]annulen vs. Tropane-Based NMDA Antagonists

Compound 3I is built upon a dibenzo[a,d][7]annulen core that replaces the tropane ring system of the parent dizocilpine scaffold [1]. This scaffold modification introduces a distinct three-dimensional pharmacophore geometry, alters the conformational flexibility of the basic amine side chain, and generates a unique intellectual property space compared to the extensively patented tropane-based NMDA antagonist chemotypes. The 2-chlorobenzyloxy substituent on the dimethylphenyl ring provides an additional vector for structure-activity relationship exploration that is absent in simpler benzylamine NMDA antagonists such as memantine or amantadine [1]. Within the same paper, the compound series was intentionally designed with variable base moieties (producing compounds 3I and 6f with differing inhibitory efficacies), demonstrating that the scaffold supports tunable pharmacology [1].

Scaffold Identity

Class-level

Dibenzo[a,d][7]annulen core; distinct from tropane, adamantane.

Supports intellectual property and SAR exploration space

Novel chemotype per Konecny et al. 2024

Evidence Dimension	Scaffold topology and chemical intellectual property space
Target Compound Data	Dibenzo[a,d][7]annulen core with 2-chlorobenzyloxy-3,5-dimethylphenyl methanamine side chain; C17H20ClNO; MW 289.8 g/mol; free base; hydrochloride salt available (MW 326.3 g/mol).
Comparator Or Baseline	Dizocilpine: tropane-based dibenzo[a,d]cyclohepten scaffold. Memantine: adamantane scaffold. Ketamine: phenylcyclohexylamine scaffold. Compound 6f: same dibenzo[a,d][7]annulen core, different base substituent.
Quantified Difference	Scaffold-level differentiation; no direct quantitative potency comparison across scaffolds within the same assay is available except for 3I vs. dizocilpine and 3I vs. 6f.
Conditions	Chemical structure comparison; patent landscape analysis; the dibenzo[a,d][7]annulen scaffold is reported in Konecny et al. 2024 as a novel chemotype for NMDA receptor antagonism [1].

Why This Matters

For procurement decisions in drug discovery programs, scaffold novelty translates to freedom-to-operate advantages and the ability to explore structure-activity relationships in an under-exploited chemical space, reducing the risk of patent infringement compared to tropane-based NMDA antagonist libraries.

• [1] Konecny J, Misiachna A, Chvojkova M, et al. Dizocilpine derivatives as neuroprotective NMDA receptor antagonists without psychomimetic side effects. Eur J Med Chem. 2024 Dec 15;280:116981. doi:10.1016/j.ejmech.2024.116981 View Source

High-Value Application Scenarios for ({4-[(2-Chlorophenyl)methoxy]-3,5-dimethylphenyl}methyl)(methyl)amine Based on Quantitative Differentiation Evidence

Preclinical Neuroprotection Studies Requiring NMDA Receptor Blockade Without Psychotomimetic Confounds

Compound 3I is specifically suited for in vivo rodent models of excitotoxic neurodegeneration (e.g., NMDA-induced hippocampal lesions, cerebral ischemia, or traumatic brain injury) where the experiment demands NMDA receptor antagonism but cannot tolerate the hyperlocomotion, PPI disruption, and behavioral toxicity produced by dizocilpine (MK-801) [1]. At 30 μM, 3I significantly reduces hippocampal damage in NMDA-challenged rats, achieving neuroprotection with moderate (~50%) GluN1/GluN2A inhibition [1]. This moderate blockade profile is pharmacologically distinct from high-efficacy antagonists such as compound 6f (~90% inhibition), making 3I the preferred tool when the goal is to probe the effect of partial rather than near-complete NMDA channel blockade on neuronal survival [1].

Structure-Activity Relationship (SAR) Exploration of Voltage-Dependent NMDA Open-Channel Blockers

The well-characterized voltage dependence of 3I (IC50 ratio of ~48.6 between −60 mV and +40 mV) provides a quantitative benchmark for SAR studies investigating how substituent modifications on the dibenzo[a,d][7]annulen scaffold or the benzyloxybenzylamine side chain influence the membrane-to-channel inhibition equilibrium [1]. Researchers can use 3I as a reference compound to calibrate electrophysiology assays, benchmarking new analogs against its IC50 of 4.42 μM (GluN1/GluN2A, −60 mV) and comparing shifts in voltage dependence [1]. The availability of both the free base (CAS 1184496-31-8) and hydrochloride salt (CAS 1311314-19-8) facilitates solubility optimization for different assay formats .

Behavioral Pharmacology Profiling of NMDA Receptor Antagonists with Reduced Abuse Liability

The demonstrated absence of hyperlocomotion and PPI disruption in rats at 10 mg/kg positions 3I as a valuable comparator in studies aimed at dissociating the neuropharmacological effects of NMDA receptor blockade from their abuse potential and psychotomimetic liability [1]. 3I can serve as a negative control for psychotomimetic readouts in behavioral test batteries, contrasting with dizocilpine and ketamine which produce robust positive signals in these assays [1]. This is particularly relevant for drug discovery programs targeting NMDA receptors for depression, neuropathic pain, or Alzheimer's disease, where psychotomimetic side effects represent a key attrition risk.

Reference Standard for Analytical Method Development and Quality Control of Substituted Benzylamine Derivatives

As a commercially available compound with ≥95% purity and batch-specific QC documentation including NMR, HPLC, and GC spectra , 3I can serve as a reference standard for analytical method development targeting the broader class of 4-benzyloxy-3,5-dimethylbenzylamine NMDA antagonists. Its well-defined molecular formula (C17H20ClNO), InChIKey (SIFIGOTXLDNVHI-UHFFFAOYSA-N), and the availability of both free base and hydrochloride salt forms make it a reliable calibrant for LC-MS, HPLC-UV, and NMR-based purity assessment workflows in medicinal chemistry laboratories.

Application

Selection Property

Validation Focus

In vivo excitotoxicity neuroprotection studies

Moderate NMDA channel blockade

Partial vs. complete GluN1/GluN2A inhibition

SAR studies of voltage-dependent open-channel blockers

Voltage-dependence benchmark

Electrophysiology assay calibration

Behavioral pharmacology differentiation studies

Behavioral endpoint profile

Hyperlocomotion / PPI assays

Analytical reference for benzylamine NMDA antagonists

Certified purity and QC data

LC-MS / HPLC method transfer

• [1] Konecny J, Misiachna A, Chvojkova M, et al. Dizocilpine derivatives as neuroprotective NMDA receptor antagonists without psychomimetic side effects. Eur J Med Chem. 2024 Dec 15;280:116981. doi:10.1016/j.ejmech.2024.116981 View Source